Cas no 57203-01-7 ([(2S)-oxolan-2-yl]methanol)

[(2S)-Oxolan-2-yl]methanol is a chiral secondary alcohol featuring a tetrahydrofuran (THF) ring with a hydroxymethyl substituent at the (2S)-position. This compound is valued for its stereochemical purity, making it a useful intermediate in asymmetric synthesis and pharmaceutical applications. Its rigid cyclic structure enhances stability, while the hydroxyl group provides a reactive site for further functionalization. The (2S)-configuration ensures enantioselectivity in reactions, critical for producing optically active compounds. It is commonly employed in the synthesis of fine chemicals, agrochemicals, and bioactive molecules. High purity grades are available to meet stringent research and industrial requirements, ensuring consistent performance in complex synthetic pathways.
[(2S)-oxolan-2-yl]methanol structure
[(2S)-oxolan-2-yl]methanol structure
Product Name:[(2S)-oxolan-2-yl]methanol
CAS No:57203-01-7
MF:C5H10O2
MW:102.131701946259
MDL:MFCD04972320
CID:367284
PubChem ID:637528
Update Time:2025-10-13

[(2S)-oxolan-2-yl]methanol Chemical and Physical Properties

Names and Identifiers

    • (S)-(Tetrahydrofuran-2-yl)methanol
    • (R)-TETRAHYDROFURFURYLALCOHOL
    • (S)-(+)-Tetrahydrofurfuryl alcohol
    • (S)-(Tetrahydrofuran-2-yl-)-methanol
    • (-)-(R)-tetrahydro-2-furanmethanol
    • (-)-(R)-tetrahydrofurane-3-methanol
    • (R)-(-)-2-(HYDROXYMETHYL)TETRAHYDROFURAN
    • (R)-(tetrahydrofuran-2-yl)methanol
    • (R)-(tetrahydrofuran-2-yl)-methanol
    • (R)-(tetrahydro-furan-2-yl)-methanol
    • (R)-2-tetrahydrofuryl methanol
    • (S)-TETRAHYDROFURFURYLALCOHOL
    • AC1LCUET
    • AG-G-01610
    • SureCN282885
    • 2-Furanmethanol, tetrahydro-, (2S)-
    • (S)-tetrahydrofurfuryl alcohol
    • (S)-Tetrahydro-2-furanmethanol
    • 2-Furanmethanol, tetrahydro-, (S)-
    • (2S)-(+)-2-(Hydroxymethyl)tetrahydrofuran
    • [(2S)-oxolan-2-yl]methanol
    • (5)-tetrahydrofurfurylalcohol
    • (S)-2-tetrahydrofurylmethanol
    • (2S)-
    • ((S)-(+)-Tetrahydrofurfuryl alcohol)
    • (S)-1-(tetrahydrofuran-2-yl)methanol
    • 57203-01-7
    • (2S)-tetrahydrofuran-2-ylmethanol
    • EN300-54338
    • SCHEMBL282885
    • W18447
    • 72074-94-3
    • A8159
    • AMY19263
    • (s)-tetrahydrofuran-2-yl-methanol
    • AKOS016003218
    • (2s)-tetrahydro-2-furanylmethanol
    • PS-11979
    • MFCD04972320
    • CS-0031452
    • (S)-1-(Tetrahydro-furan-2-yl)-methanol
    • BSYVTEYKTMYBMK-YFKPBYRVSA-N
    • AKOS015856131
    • (2S)-Tetrahydro-2-furanmethanol (ACI)
    • 2-Furanmethanol, tetrahydro-, (S)- (ZCI)
    • 2-Furanmethanol tetrahydro-, (2S)-
    • [(2S)-Tetrahydrofuran-2-yl]methanol
    • DB-005571
    • (2S)-OXOLAN-2-YLMETHANOL
    • DB-336410
    • MDL: MFCD04972320
    • Inchi: 1S/C5H10O2/c6-4-5-2-1-3-7-5/h5-6H,1-4H2/t5-/m0/s1
    • InChI Key: BSYVTEYKTMYBMK-YFKPBYRVSA-N
    • SMILES: O1CCC[C@H]1CO

Computed Properties

  • Exact Mass: 102.06800
  • Monoisotopic Mass: 102.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 54
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -0.1
  • Topological Polar Surface Area: 29.5

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Melting Point: 80-86℃
  • Boiling Point: 176.8±8.0 °C at 760 mmHg
  • Flash Point: 83.9±0.0 °C
  • PSA: 29.46000
  • LogP: 0.15770
  • Vapor Pressure: 0.3±0.7 mmHg at 25°C

[(2S)-oxolan-2-yl]methanol Security Information

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[(2S)-oxolan-2-yl]methanol Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: (Dimethyl sulfide)trihydroboron Solvents: Dichloromethane ;  1 h, 0 °C; 12 h, 22 °C
Reference
Enantioselective Organocopper-Catalyzed Hetero Diels-Alder Reaction through in Situ Oxidation of Ethers into Enol Ethers
Yesilcimen, Ahmet; Jiang, Na-Chuan; Gottlieb, Felix H.; Wasa, Masayuki, Journal of the American Chemical Society, 2022, 144(14), 6173-6179

Production Method 2

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: L-Serine (mixture with alginic acid, platinum complexes) ,  Alginic acid (mixture with amino acid, platinum complexes) ,  Hexachloroplatinic acid hexahydrate Solvents: Ethanol ;  24 h, 1 atm, 30 °C
Reference
Asymmetric hydrogenation of furfuryl alcohol catalyzed by a biopolymer-metal complex, silica-supported alginic acid-amino acid-Pt complex
Wei, Wei-Lin; Zhu, Huan-Yan; Zhao, Cui-Li; Huang, Mei-Yu; Jiang, Ying-Yan, Reactive & Functional Polymers, 2004, 59(1), 33-39

Production Method 3

Reaction Conditions
1.1 Reagents: (Dimethyl sulfide)trihydroboron Solvents: Tetrahydrofuran ;  10 min, 0 °C; 0 °C → rt; 1 h, rt
Reference
Discovery, Structure-Activity Relationships, and In Vivo Activity of Dihydropyridone Agonists of the Bile Acid Receptor TGR5
Picon, Sylvain; Boulahjar, Rajaa; Hoguet, Vanessa; Baron, Morgane; Duplan, Isabelle; et al, Journal of Medicinal Chemistry, 2023, 66(17), 11732-11760

Production Method 4

Reaction Conditions
1.1 Solvents: Methanol
Reference
Mixture synthesis of a 16-member murisolin stereoisomer library & synthesis of C1-C20 and C21-C40 fragments of tetrafibricin
Gudipati, Venugopal, 2008, , 69(7),

Production Method 5

Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  0 °C → 40 °C; 16 h, rt
1.2 Reagents: Ammonium chloride Solvents: Water ;  0 °C
Reference
C-2 auxiliaries for stereoselective glycosylation based on common additive functional groups
de Kleijne, Frank F. J.; Moons, Sam J.; White, Paul B.; Boltje, Thomas J., Organic & Biomolecular Chemistry, 2020, 18(6), 1165-1184

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(CAS:57203-01-7)(S)-(+)-TETRAHYDROFURFURYL ALCOHOL
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(CAS:57203-01-7)右消旋的四氢糠醇
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Suzhou Senfeida Chemical Co., Ltd
(CAS:57203-01-7)(S)-(+)-TETRAHYDROFURFURYL ALCOHOL
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Quantity:200kg
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:57203-01-7)右消旋的四氢糠醇
LE26931007
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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